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A note on the requested compound: This technical guide addresses the chemical intermediate
2-Amino-4-bromo-5-chlorobenzoic acid (CAS Number: 150812-32-1). It is important to note that
publicly available scientific literature and chemical supplier databases do not readily provide
information on "5-Amino-2-bromo-4-chlorobenzoic acid" as specifically requested. Given the
specificity of chemical nomenclature, it is likely that 2-Amino-4-bromo-5-chlorobenzoic acid is
the compound of interest for researchers and developers in this field due to its availability and
established use. This guide is structured to provide comprehensive information on this readily
available isomer.

Introduction: A Versatile Building Block in Medicinal
Chemistry

2-Amino-4-bromo-5-chlorobenzoic acid is a polysubstituted aromatic carboxylic acid, belonging
to the class of anthranilic acids. Its structure, featuring an amino group, a carboxylic acid, a
bromine atom, and a chlorine atom on the benzene ring, makes it a highly versatile building
block in organic synthesis. The distinct electronic properties and positional arrangement of
these functional groups allow for selective chemical transformations, rendering it a valuable
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precursor in the synthesis of complex organic molecules, particularly in the pharmaceutical and
agrochemical industries.

The presence of multiple reactive sites—the amino group for amide formation, the carboxylic
acid for esterification or amidation, and the halogen atoms for cross-coupling reactions—
provides chemists with a modular platform for constructing diverse molecular architectures.
This guide will delve into the key physicochemical properties, synthesis, and applications of this
important chemical intermediate.

Physicochemical Properties and Molecular
Structure

The fundamental properties of 2-Amino-4-bromo-5-chlorobenzoic acid are summarized in the
table below. These characteristics are crucial for its handling, reaction setup, and analytical
characterization.

Property Value Source(s)
CAS Number 150812-32-1 [1][21[3]
Molecular Formula C7HsBrCINO2 [11[3]
Molecular Weight 250.48 g/mol [1][3]
Appearance Off-white Fo yellow to orange to ]

brown solid
Purity Typically 295% [11[3]
Boiling Point 385 °C [4]
Solubility Soluble in methanol. [4]

QLUCPCIKLHKGRW-
INChl Key [11[3]
UHFFFAOYSA-N

Molecular Structure

The molecular structure of 2-Amino-4-bromo-5-chlorobenzoic acid is defined by a benzene ring
substituted with five different groups. The spatial arrangement of these substituents dictates the

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://cymitquimica.com/products/10-F077797/150812-32-1/2-amino-4-bromo-5-chlorobenzoic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71466499.htm
https://fluorochem.co.uk/product/F077797/
https://cymitquimica.com/products/10-F077797/150812-32-1/2-amino-4-bromo-5-chlorobenzoic-acid/
https://fluorochem.co.uk/product/F077797/
https://cymitquimica.com/products/10-F077797/150812-32-1/2-amino-4-bromo-5-chlorobenzoic-acid/
https://fluorochem.co.uk/product/F077797/
https://m.indiamart.com/proddetail/2-amino-4-bromo-5-chlorobenzoic-acid-2854086834112.html
https://cymitquimica.com/products/10-F077797/150812-32-1/2-amino-4-bromo-5-chlorobenzoic-acid/
https://fluorochem.co.uk/product/F077797/
https://m.indiamart.com/proddetail/2-amino-4-bromo-5-chlorobenzoic-acid-2854086834112.html
https://m.indiamart.com/proddetail/2-amino-4-bromo-5-chlorobenzoic-acid-2854086834112.html
https://cymitquimica.com/products/10-F077797/150812-32-1/2-amino-4-bromo-5-chlorobenzoic-acid/
https://fluorochem.co.uk/product/F077797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12336788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

molecule's reactivity and its utility in synthesis.

Caption: Molecular structure of 2-Amino-4-bromo-5-chlorobenzoic acid.

Synthesis and Spectroscopic Analysis

While specific, detailed industrial synthesis routes for 2-Amino-4-bromo-5-chlorobenzoic acid
are often proprietary, general synthetic strategies for related substituted benzoic acids involve
multi-step processes. These can include nitration, reduction of the nitro group to an amine, and
subsequent halogenation steps. The precise order and conditions of these reactions are critical
to achieving the desired isomer with high purity. For instance, the synthesis of a related
compound, 5-bromo-2-chlorobenzoic acid, has been reported starting from 2-chlorobenzoic
acid, followed by bromination.[5][6][7][8] Another approach involves the diazotization of a
bromo-amino-benzoic acid derivative, followed by a Sandmeyer-type reaction to introduce the
chloro substituent.[5][7][9]

Spectroscopic Profile

The structural elucidation of 2-Amino-4-bromo-5-chlorobenzoic acid and its reaction products
relies on standard spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
essential for confirming the substitution pattern on the aromatic ring. The chemical shifts and
coupling constants of the aromatic protons provide definitive information about their relative
positions.

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.
Characteristic absorption bands would be expected for the N-H stretches of the primary
amine, the O-H stretch of the carboxylic acid, and the C=0 stretch of the carbonyl group.
The presence of these bands confirms the integrity of these functional groups during
synthesis and subsequent reactions.[10]

e Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the
compound and its fragmentation pattern, which can further aid in structural confirmation.
High-resolution mass spectrometry (HRMS) is particularly useful for determining the exact
elemental composition.[11]
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A general protocol for acquiring spectroscopic data for substituted benzoic acids is as follows:
Experimental Protocol: Spectroscopic Analysis
e NMR Sample Preparation:

o Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated
solvent (e.g., DMSO-ds or CDCIs) in an NMR tube.

o Ensure complete dissolution, using gentle vortexing if necessary.
e 'H and 3C NMR Acquisition:

o Acquire spectra on a 400 MHz or higher field NMR spectrometer.

o For 'H NMR, use a standard pulse sequence.

o For 3C NMR, use a proton-decoupled pulse sequence to obtain singlets for each carbon
atom.

e IR Spectroscopy (ATR or KBr Pellet):

o For Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly
on the ATR crystal and apply pressure.

o For a KBr pellet, grind 1-2 mg of the sample with ~100 mg of dry KBr powder and press
into a transparent disk.

o Acquire the spectrum, typically in the range of 4000-400 cm~2.
e Mass Spectrometry (e.g., ESI-MS):
o Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

o Infuse the solution into an electrospray ionization (ESI) mass spectrometer to obtain the
mass-to-charge ratio (m/z) of the molecular ion.

Applications in Drug Development and Research
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Substituted aminobenzoic acids are a well-established class of "building blocks" in medicinal
chemistry.[12] Their structural motifs are found in a wide array of therapeutic agents. 2-Amino-
4-bromo-5-chlorobenzoic acid, with its multiple points for diversification, is a valuable
intermediate for generating libraries of compounds for drug discovery screening.

The applications of structurally similar compounds are vast and suggest the potential utility of
this molecule. For example, 2-amino-5-chlorobenzoic acid is a known anti-inflammatory agent
and serves as an intermediate in the production of dyes, pigments, and pharmaceuticals.[13]
[14][15] Furthermore, 5-bromo-2-chlorobenzoic acid is a key starting material for the synthesis
of hypoglycemic drugs like Dapagliflozin and Empagliflozin.[5][7]

The presence of bromine and chlorine atoms allows for differential reactivity in metal-catalyzed
cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the sequential
introduction of different substituents to build molecular complexity. This is a powerful strategy in
modern drug discovery for optimizing the pharmacological properties of lead compounds.

Safety and Handling

As with any chemical intermediate, proper safety precautions must be observed when handling
2-Amino-4-bromo-5-chlorobenzoic acid.

e Hazard Statements: This compound is harmful if swallowed and harmful if inhaled.[3] It may
also cause skin and serious eye irritation.[3]

o Precautionary Measures:

Work in a well-ventilated area or a fume hood.

[¢]

o

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o

In case of ingestion, seek immediate medical attention.[3]

[¢]

If on skin, wash with plenty of water.
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Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-
date safety and handling information.

Conclusion

2-Amino-4-bromo-5-chlorobenzoic acid is a valuable and versatile chemical intermediate with
significant potential in the synthesis of novel compounds for the pharmaceutical and
agrochemical industries. Its polysubstituted nature provides a rich platform for chemical
modification, enabling the creation of diverse molecular structures. While information on the
specifically requested "5-Amino-2-bromo-4-chlorobenzoic acid" is scarce, the readily
available isomer discussed in this guide offers a robust starting point for researchers and drug
development professionals working in this area. A thorough understanding of its properties,
synthesis, and handling is essential for its effective and safe utilization in research and
development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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